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Compound of Interest

Compound Name: tyk2 protein

Cat. No.: B1180145 Get Quote

For researchers in immunology, oncology, and drug development, accurate and reliable

detection of intracellular proteins by flow cytometry is paramount. Tyrosine Kinase 2 (TYK2), a

key component of the JAK-STAT signaling pathway, is a critical target of investigation. This

guide provides a comparative overview of commercially available TYK2 antibodies validated for

flow cytometry, offering supporting experimental data and detailed protocols to aid in antibody

selection and experimental design.

Understanding the Role of TYK2 in JAK-STAT
Signaling
TYK2 is a non-receptor tyrosine kinase that plays a crucial role in the signal transduction of

various cytokines, including interferons and interleukins. Upon cytokine binding to its receptor,

TYK2, along with other Janus kinases (JAKs), becomes activated through autophosphorylation.

This activation initiates a signaling cascade that leads to the phosphorylation and activation of

Signal Transducer and Activator of Transcription (STAT) proteins. The activated STATs then

translocate to the nucleus to regulate the transcription of target genes involved in immune

responses, inflammation, and cell proliferation.
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TYK2 in the JAK-STAT Signaling Pathway
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Antibody Validation Workflow for Flow Cytometry
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To cite this document: BenchChem. [A Researcher's Guide to Commercial TYK2 Antibodies
for Flow Cytometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180145#validation-of-commercial-tyk2-antibodies-
for-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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